Cas no 53915-35-8 (Cartilagineal)

• Product Name: Cartilagineal
• CAS No: 53915-35-8
• Molecular Formula: C₁₀H₁₁OCl₃
• Molecular Weight: 253.55274
• CID: 939330
• PubChem ID: 99996

Cartilagineal Properties

Names and Identifiers

• Cartilagineal
• 5,6-Dichloro-2-(chloromethylene)-6-methyl-3,7-octadienal
• DTXSID501192118
• 3,7-Octadienal, 5,6-dichloro-2-(chloromethylene)-6-methyl-
• 53915-35-8
• Q27151428
• 5,6-dichloro-2-(chloromethylidene)-6-methylocta-3,7-dienal
• C17102
• CHEBI:80928
• (2E,3E)-5,6-dichloro-2-(chloromethylidene)-6-methylocta-3,7-dienal

• InChIKey： VUMGFDOJOXNAHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11Cl3O/c1-3-10(2,13)9(12)5-4-8(6-11)7-14/h3-7,9H,1H2,2H3
• SMILES： CC(C=C)(C(C=CC(=CCl)C=O)Cl)Cl

Computed Properties

• Exact Mass: 251.98773
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 251.987548g/mol
• Heavy Atom Count: 14
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enals